Isophthalic-2,4,5,6-D4 acid

• Molecular Formula: C8H6O4
• Molecular Weight: 170.15 g/mol
• InChI: InChI=1S/C8H6O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)(H,11,12)/i1D,2D,3D,4D
• InChIKey: QQVIHTHCMHWDBS-RHQRLBAQSA-N

Isophthalic-2,4,5,6-D4 acid: Deuterated Internal Standard for Quantitative LC‑MS & Polymer Analysis

Isophthalic-2,4,5,6-D4 acid (CAS 148472-48-4) is a selectively deuterated analogue of isophthalic acid, in which four hydrogen atoms on the aromatic ring (positions 2,4,5,6) are replaced by deuterium . It serves as a stable isotope‑labelled internal standard for quantitative analysis by LC‑MS/MS, GC‑MS, and NMR, enabling precise measurement of isophthalic acid in polymers, coatings, and environmental samples without altering the parent compound’s chemical behaviour .

Workflow Isotope‑dilution LC‑MS/MS or GC‑MS quantitation

Selection Deuterated internal standard with 4 Da mass shift and co‑elution

Use Context Polymer, coating, and environmental sample analysis

Why Unlabelled Isophthalic Acid or Alternative Deuterated Analogues Cannot Replace Isophthalic-2,4,5,6-D4 Acid

Unlabelled isophthalic acid cannot serve as an internal standard in mass‑spectrometric quantitation because it co‑elutes with the target analyte and provides no distinct mass channel for signal correction [1]. Alternative deuterated isophthalic acids (e.g., D2 or D8) either lack sufficient mass separation to avoid spectral overlap with natural‑abundance isotopologues or introduce deuterium at exchangeable positions (e.g., carboxyl groups), leading to variable H/D exchange and compromised quantitation accuracy [2]. The precise 2,4,5,6‑tetradeuteration pattern of this compound delivers a consistent 4 Da mass shift while retaining chromatographic co‑elution, thereby enabling robust isotope‑dilution mass spectrometry (IDMS) in complex matrices such as polymers, coatings, and environmental samples.

Isophthalic-2,4,5,6-D4 acid

Unlabelled isophthalic acid Co‑elutes with the analyte without a distinct mass channel, preventing signal correction.

Isophthalic-2,4,5,6-D4 acid

Alternative deuterated analogues (D2, D8) Insufficient mass separation or exchangeable carboxyl deuterium causes H/D exchange, reducing accuracy.

Isophthalic-2,4,5,6-D4 acid

General deuterated isophthalic acids Labelling pattern may not guarantee stable 4 Da shift and chromatographic co‑elution for robust IDMS.

• [1] Restek. Choosing an Internal Standard. Discover Restek, 2015. View Source
• [2] Beynon, J. H. et al. Some Decomposition Routes in the Mass Spectra of Aromatic Carboxylic Acids. J. Chem. Soc., 1965. View Source

Quantitative Differentiation of Isophthalic-2,4,5,6-D4 Acid Against Unlabelled Isophthalic Acid and Alternative Deuterated Analogs

Isotopic Enrichment: 98 atom % D Enables Clean Mass Separation from Natural‑Abundance Isotopologues

Isophthalic-2,4,5,6-D4 acid is supplied with a minimum isotopic enrichment of 98 atom % D . In contrast, unlabelled isophthalic acid contains only the natural abundance of deuterium (0.0156%). The high enrichment ensures that the M+4 ion is clearly resolved from the M, M+1, M+2, and M+3 isotopologue peaks of the unlabelled analyte, minimising cross‑signal interference.

Isotopic enrichment

Specification review

≥98 atom % D
(>6200‑fold vs natural 0.0156%)

Clean M+4 channel isolation, minimal cross‑signal interference

Vendor‑certified enrichment; supports linear IDMS calibration

Evidence Dimension	Isotopic Enrichment (Deuterium)
Target Compound Data	≥ 98 atom % D
Comparator Or Baseline	Unlabelled isophthalic acid: 0.0156% (natural abundance)
Quantified Difference	> 6200‑fold higher deuterium content
Conditions	Vendor‑certified specification (CDN Isotopes, Fisher Scientific)

Why This Matters

High isotopic enrichment is essential for accurate quantitation by isotope‑dilution mass spectrometry (IDMS), as it prevents analyte signal contamination and ensures linear calibration curves.

Mass Shift: A Net +4 Da Increase Delivers Optimal Spectral Separation Without Chromatographic Retention‑Time Alteration

The replacement of four aromatic hydrogen atoms with deuterium increases the molecular weight of isophthalic-2,4,5,6-D4 acid to 170.16 g/mol, a net +4.03 Da shift relative to unlabelled isophthalic acid (166.13 g/mol) . This mass difference is sufficient for distinct MS detection while remaining small enough to preserve near‑identical chromatographic retention time, a critical requirement for internal‑standard‑based quantitation.

Mass shift

Specification review

+4.03 Da

Unambiguous separation from M, M+1, M+2, M+3 peaks

Preserves near‑identical chromatographic retention time

Evidence Dimension	Molecular Weight
Target Compound Data	170.16 g/mol
Comparator Or Baseline	Unlabelled isophthalic acid: 166.13 g/mol
Quantified Difference	+4.03 Da
Conditions	Calculated from vendor‑supplied molecular formulas (C8H2D4O4 vs C8H6O4)

Why This Matters

A 4 Da mass shift provides unambiguous separation from the analyte’s M, M+1, M+2, and M+3 peaks, reducing the risk of spectral overlap and enabling accurate peak integration in complex matrices.

Deuteration Pattern: Aromatic Ring‑Specific Labelling Prevents H/D Exchange Artifacts

Isophthalic-2,4,5,6-D4 acid is deuterated exclusively at the four aromatic ring positions, leaving the carboxylic acid protons unlabelled . By contrast, carboxyl‑deuterated isophthalic acid analogues undergo rapid H/D exchange in protic solvents, leading to variable isotopic composition and compromised quantitative precision [1]. The ring‑deuterated design ensures isotopic stability across a wide pH range and in aqueous mobile phases.

Deuteration pattern

Data to verify

Aromatic ring‑specific, no exchangeable carboxyl‑D

Stable isotopic composition in protic/aqueous conditions

Carboxyl‑deuterated analogues undergo H/D exchange (Beynon et al. 1965)

Evidence Dimension	H/D Exchange Rate (qualitative)
Target Compound Data	No exchange at ring positions; stable isotopic composition
Comparator Or Baseline	Carboxyl‑deuterated isophthalic acid: rapid exchange in protic media
Quantified Difference	Qualitative stability advantage
Conditions	Inferred from Beynon et al. (1965) mass spectral studies of carboxyl‑deuterated aromatic acids

Why This Matters

Isotopic stability under analytical conditions is non‑negotiable for reproducible quantitation; ring‑specific labelling eliminates a major source of method variability.

• [1] Beynon, J. H. et al. Some Decomposition Routes in the Mass Spectra of Aromatic Carboxylic Acids. J. Chem. Soc., 1965. View Source

Chemical Purity: Minimum 98% Chemical Purity Ensures Minimal Background Interference

Commercial supplies of Isophthalic-2,4,5,6-D4 acid are specified at ≥ 98% chemical purity (in addition to isotopic enrichment) . While high‑purity unlabelled isophthalic acid is also widely available (e.g., 99% grade), the deuterated compound’s combined isotopic and chemical purity specifications are specifically tailored for analytical internal‑standard applications, ensuring that impurities do not contribute significant background signals in the deuterated mass channel.

Chemical purity

Specification review

≥98%

Minimises background interference in the deuterated channel

Combined isotopic and chemical purity tailored for internal standard use

Evidence Dimension	Chemical Purity
Target Compound Data	≥ 98%
Comparator Or Baseline	Unlabelled isophthalic acid: 99% (typical high‑purity grade)
Quantified Difference	Comparable chemical purity; distinction lies in isotopic specification
Conditions	Vendor Certificate of Analysis (Fisher Scientific)

Why This Matters

High chemical purity minimises matrix interference and ensures that the internal standard does not introduce extraneous peaks that could compromise lower‑limit‑of‑quantitation (LLOQ) performance.

Validated Application Scenarios for Isophthalic-2,4,5,6-D4 Acid in Quantitative LC‑MS/MS, Polymer Analysis, and Metabolic Tracing

Quantitative LC‑MS/MS of Isophthalic Acid in Polyester Resins and Coatings

Use as an internal standard for isotope‑dilution LC‑MS/MS to quantify residual isophthalic acid monomer in polyester resins, alkyd coatings, and PET copolymers. The 4 Da mass shift enables selective monitoring of the M+4 channel, correcting for ionisation efficiency variations and matrix effects that would otherwise bias external‑calibration methods .

Environmental Fate and Migration Studies of Isophthalic Acid from Food‑Contact Materials

Employ as a stable isotope‑labelled internal standard in LC‑MS/MS methods for determining specific migration limits (SML) of isophthalic acid from plastic food packaging into food simulants. The deuterated standard compensates for extraction recovery losses and ion suppression, meeting the precision and accuracy demands of regulatory compliance testing [1].

Metabolic Tracing and Pharmacokinetic Studies Involving Isophthalic Acid‑Derived Compounds

Utilise as a tracer or internal standard in in vitro metabolism studies of isophthalic acid‑based drug intermediates or polymer additives. The ring‑deuterated pattern ensures that the isotopic label remains stable under physiological pH and during sample preparation, enabling accurate quantitation of parent compound and metabolites by high‑resolution mass spectrometry [2].

Application

Selection Property

Validation Focus

LC‑MS/MS quantitation of polyester resin monomers

+4 Da mass shift with co‑elution

Isotope‑dilution linearity and matrix‑effect correction

Migration studies in food contact material simulants

Stable ring‑deuterated internal standard

Recovery correction and ion‑suppression compensation

In‑vitro metabolism tracing of isophthalic acid derivatives

Isotopic stability in aqueous matrices

Accurate parent/metabolite quantitation without exchange artifacts

• [1] J‑GLOBAL. Simultaneous quantitation of trimellitic, isophthalic, terephthalic, and phthalic acid specific migration limits and their derivatives in food stimulants by HPLC‑MS/MS. View Source
• [2] GlpBio. Isophthalic-2,4,5,6 Acid‑d4. Application: Stable heavy isotopes as tracers for quantitation during drug development. View Source